Cas no 908244-43-9 (1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester
• CAS No: 908244-43-9
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• MDL: MFCD16037144
• CID: 1954479
• PubChem ID: 101516740
• Update Time: 2025-08-01

1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester
• TERT-BUTYL 3-CYANO-1H-INDOLE-1-CARBOXYLATE
• AB10720
• BS-33109
• TERT-BUTYL 3-CYANOINDOLE-1-CARBOXYLATE
• 1-Boc-3-cyano-1H-indole
• MFCD16037144
• TERT-BUTYL3-CYANO-1H-INDOLE-1-CARBOXYLATE
• 908244-43-9

• MDL： MFCD16037144
• Inchi： 1S/C14H14N2O2/c1-14(2,3)18-13(17)16-9-10(8-15)11-6-4-5-7-12(11)16/h4-7,9H,1-3H3
• InChI Key： NAKDPGPBPQNLIA-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(C#N)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55Ų

Additional information on 1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester

Comprehensive Overview of 1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester (CAS No. 908244-43-9)

The compound 1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester (CAS No. 908244-43-9) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group and a tert-butyl ester moiety, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1H-Indole-1-carboxylic acid derivatives?" The answer lies in its versatile reactivity. The 3-cyano group enhances electrophilic properties, enabling nucleophilic substitutions, while the 1,1-dimethylethyl ester provides steric protection, improving stability during reactions. This dual functionality has made it a hotspot in medicinal chemistry, especially for designing kinase inhibitors and antimicrobial agents.

In recent years, the demand for high-purity intermediates like CAS No. 908244-43-9 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Users often inquire about its spectroscopic data (e.g., NMR, IR) and chromatographic methods for quality control. Analytical techniques such as HPLC and LC-MS are critical for verifying its purity, a topic frequently discussed in academic forums and patent literature.

Another trending topic is the compound’s potential in green chemistry. With growing emphasis on sustainable synthesis, researchers explore catalytic methods to derivatize this indole scaffold without hazardous reagents. Searches like "eco-friendly synthesis of 3-cyanoindole esters" reflect this shift. Its low toxicity profile further aligns with global regulations, making it a preferred choice for industrial-scale applications.

From a commercial perspective, suppliers highlight CAS No. 908244-43-9 as a building block for custom synthesis. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) is often cited in product catalogs. Keywords such as "bulk suppliers of tert-butyl indole carboxylates" rank highly in procurement-related searches, underscoring its market relevance.

In conclusion, 1H-Indole-1-carboxylic acid, 3-cyano-, 1,1-dimethylethyl ester exemplifies innovation in fine chemicals. Its multifaceted utility—from pharmaceutical intermediates to material science—ensures sustained interest. As AI-driven drug design accelerates, this compound’s role in structure-activity relationship (SAR) studies will likely expand, answering future queries like "machine learning applications for indole derivatives."